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Compound of Interest

Compound Name: AI-4-57

Cat. No.: B605250 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the available in vivo dosage and

administration data for the investigational compound AI-4-57 and its derivatives. The

information is intended to guide the design of preclinical studies for researchers in oncology

and drug development.

Introduction
AI-4-57 is a small molecule that acts as an allosteric inhibitor of the interaction between Core-

Binding Factor β (CBFβ)-Smooth Muscle Myosin Heavy Chain (SMMHC) and Runt-related

transcription factor 1 (RUNX1).[1] This interaction is a key driver in certain types of acute

myeloid leukemia (AML), particularly those with the inversion of chromosome 16 (inv(16)). By

disrupting this protein-protein interaction, AI-4-57 and its analogs aim to restore normal gene

transcription and impede leukemogenesis.

Mechanism of Action
AI-4-57 binds to CBFβ, inducing a conformational change that prevents its association with the

RUNX1 Runt domain.[2] In inv(16) AML, the fusion protein CBFβ-SMMHC aberrantly interacts

with RUNX1, leading to the dysregulation of genes critical for hematopoietic differentiation. By

inhibiting this interaction, AI-4-57 aims to specifically target the oncogenic activity of the fusion

protein.
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Experimental Setup

In Vivo Procedure

Data Analysis

Leukemic Cell Culture
(Cbfb+/MYH11:Ras+/G12D)

Transplantation of
Leukemic Cells into Mice

Recipient Mice
(e.g., NSG)

Allow for Engraftment
(5 days)

Randomize Mice into
Treatment and Control Groups

Administer AI-10-49 (200 mg/kg)
or Vehicle (DMSO)

Daily Treatment for 10 Days

Monitor Disease Progression
(e.g., peripheral blood analysis)

Assess Disease Latency
(Survival Analysis)

Endpoint Analysis
(e.g., spleen and bone marrow analysis)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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